Cas no 144376-84-1 (A 10255 (9CI))

• Product Name: A 10255 (9CI)
• CAS No: 144376-84-1
• MF: C₄₀H₃₅N₁₃O₁₀S₃
• MW: 953.982002496719
• CID: 232009
• PubChem ID: 6450544
• Update Time: 2025-04-19

A 10255 (9CI) Chemical and Physical Properties

Names and Identifiers

• A 10255 (9CI)
• A 10255
• (17Z)-17-Ethylidene-14-(1-hydroxyethyl)-31-methyl-38,41-bis(methylene)-12,15,22,29,36,39-hexaoxo-43,48-dioxa-9,46,47-trithia-3,13,16,19,23,26,30,33,37,40,45,49-dodecaazaheptacyclo[40.2.1.18,11.118, 21.125,28.132,35.02,7]nonatetraconta-1(44),2,4,6,8(49),10,18,20,25,27,32,34,42(45)-tridecaene-4-carboxamide
• A-10255
• (17Z)-17-Ethylidene-14-(1-hydroxyethyl)-31-methyl-38,41-dimethylidene-12,15,22,29,36,39-hexaoxo-43,48-dioxa-9,46,47-trithia-3,13,16,19,23,26,30,33,37,40,45,49-dodecazaheptacyclo[40.2.1.18,11.118,21.125,28.132,35.02,7]nonatetraconta-1(44),2(7),3,5,8(49),10,18,20,25,27,32,34,42(45)-tridecaene-4-carboxamide
• AKOS040747688
• 144376-84-1

• Inchi： 1S/C40H35N13O10S3/c1-6-20-38-44-9-24(63-38)33(58)43-12-27-42-10-25(65-27)34(59)48-17(4)39-45-11-26(66-39)35(60)46-15(2)31(56)47-16(3)37-51-22(13-62-37)29-19(7-8-21(49-29)30(41)55)40-52-23(14-64-40)32(57)53-28(18(5)54)36(61)50-20/h6-11,13-14,17-18,28,54H,2-3,12H2,1,4-5H3,(H2,41,55)(H,43,58)(H,46,60)(H,47,56)(H,48,59)(H,50,61)(H,53,57)/b20-6-
• InChI Key： VMEMFKILQLCGSB-IOXNKQMXSA-N
• SMILES： S1C=C2C(NC(C(N/C(=C\C)/C3=NC=C(C(NCC4=NC=C(C(NC(C)C5=NC=C(C(NC(=C)C(NC(=C)C6=NC(=CO6)C6=C(C=CC(C(N)=O)=N6)C1=N2)=O)=O)S5)=O)S4)=O)O3)=O)C(C)O)=O

Computed Properties

• Exact Mass: 953.179196
• Monoisotopic Mass: 953.179196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 66
• Rotatable Bond Count: 2
• Complexity: 1970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 426
• XLogP3: 1.5

Experimental Properties

• Density: 1.62
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.729